Cas no 2171255-53-9 (4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,6-difluorobenzoic acid)

• Product Name: 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,6-difluorobenzoic acid
• CAS No: 2171255-53-9
• MF: C₂₆H₂₂F₂N₂O₅
• MW: 480.460093975067
• CID: 6402415
• PubChem ID: 165504137
• Update Time: 2025-06-29

4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,6-difluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,6-difluorobenzoic acid
• 2171255-53-9
• EN300-1484659
• 4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2,6-difluorobenzoic acid

• Inchi： 1S/C26H22F2N2O5/c1-2-22(24(31)29-14-11-20(27)23(25(32)33)21(28)12-14)30-26(34)35-13-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-12,19,22H,2,13H2,1H3,(H,29,31)(H,30,34)(H,32,33)/t22-/m0/s1
• InChI Key： BWEFRPRKZLEVEM-QFIPXVFZSA-N
• SMILES： FC1C(C(=O)O)=C(C=C(C=1)NC([C@H](CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)F

Computed Properties

• Exact Mass: 480.14967813g/mol
• Monoisotopic Mass: 480.14967813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 749
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,6-difluorobenzoic acid

Introduction to 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,6-difluorobenzoic Acid (CAS No. 2171255-53-9)

4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,6-difluorobenzoic acid, identified by its Chemical Abstracts Service (CAS) number 2171255-53-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its intricate structural framework, combines fluorinated aromatic rings with amino acid derivatives, making it a promising candidate for further exploration in drug discovery and development.

The structural composition of 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,6-difluorobenzoic acid is notable for its multifaceted functional groups. The presence of a fluorenylmethoxycarbonyl (FMOC) moiety suggests potential applications in peptide synthesis and protease inhibition, while the (S)-configuration at the 2-position of the butanamido group introduces chirality, a critical factor in the pharmacological activity of many bioactive molecules. The 2,6-difluorobenzoic acid component further enhances the compound's electronic properties, influencing its interactions with biological targets.

In recent years, fluorinated aromatic compounds have been extensively studied due to their unique physicochemical properties, including increased metabolic stability and improved binding affinity to biological receptors. The incorporation of fluorine atoms into benzoic acid derivatives has been particularly effective in modulating drug-like characteristics, making them valuable in the design of novel therapeutic agents. The specific arrangement of fluorine atoms in 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,6-difluorobenzoic acid may contribute to its potential as an intermediate in the synthesis of fluorinated pharmaceuticals.

The FMOC group is a well-established protecting group in peptide chemistry, widely used for the solid-phase synthesis of peptides due to its stability under basic conditions and ease of removal. The presence of this group in 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,6-difluorobenzoic acid suggests that it could serve as a precursor in the development of peptide-based drugs or as a building block for more complex molecules. Additionally, the amino acid derivative linked through the butanamido group may provide a scaffold for designing molecules with specific biological activities.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of complex molecules with biological targets with high precision. The structural features of 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,6-difluorobenzoic acid, particularly the combination of fluorinated aromatic rings and chiral amino acid derivatives, make it an attractive candidate for virtual screening and structure-based drug design. Such computational approaches can accelerate the discovery process by identifying potential lead compounds that exhibit favorable interactions with therapeutic targets.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds in drug development due to their ability to enhance drug efficacy and pharmacokinetic properties. For instance, fluoroaromatics have been successfully incorporated into antiviral, anticancer, and anti-inflammatory drugs. The unique structural features of 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,6-difluorobenzoic acid position it as a versatile intermediate that could be utilized in the synthesis of novel fluorinated drugs targeting various diseases.

Moreover, the chirality introduced by the (S)-configuration at the 2-position of the butanamido group is crucial for ensuring enantioselective binding to biological receptors. Many therapeutic agents exhibit significant differences in potency and side effects between enantiomers, making chiral drugs essential in modern medicine. The structural complexity of 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,6-difluorobenzoic acid underscores its potential as a chiral building block for developing enantiomerically pure drugs with improved therapeutic profiles.

In conclusion,4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,6-difluorobenzoic acid (CAS No. 2171255-53-9) represents a structurally sophisticated compound with significant potential in pharmaceutical research and drug development. Its unique combination of fluorinated aromatic rings, amino acid derivatives, and chiral centers makes it an intriguing candidate for further exploration in medicinal chemistry. As computational methods and synthetic techniques continue to advance, compounds like this are likely to play a crucial role in discovering new therapeutic agents that address unmet medical needs.